Cas no 1005293-52-6 (2-chloro-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide)

• Product Name: 2-chloro-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide
• CAS No: 1005293-52-6
• MF: C₁₉H₂₁ClN₂O₃S
• MW: 392.899642705917
• CID: 5507411
• Update Time: 2025-06-10

2-chloro-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 2-chloro-N-[1,2,3,4-tetrahydro-1-(2-methyl-1-oxopropyl)-6-quinolinyl]-
• 2-chloro-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide

• Inchi： 1S/C19H21ClN2O3S/c1-13(2)19(23)22-11-5-6-14-12-15(9-10-17(14)22)21-26(24,25)18-8-4-3-7-16(18)20/h3-4,7-10,12-13,21H,5-6,11H2,1-2H3
• InChI Key： CEYRHNIWPUYBON-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=CC3=C(C=2)CCCN3C(=O)C(C)C)(=O)=O)=CC=CC=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 2-chloro-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide

Introduction to 2-chloro-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 1005293-52-6, identified as 2-chloro-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide, represents a fascinating intersection of medicinal chemistry and pharmacological innovation. This molecule has garnered attention in recent years due to its unique structural features and potential therapeutic applications. The presence of a tetrahydroquinoline scaffold combined with a benzene-1-sulfonamide moiety suggests a rich chemical space for interaction with biological targets, making it a promising candidate for further exploration.

Recent advancements in chemical biology have highlighted the importance of heterocyclic compounds in drug discovery. The tetrahydroquinoline core is well-documented for its role in various bioactive molecules, exhibiting properties that make it suitable for modulating biological pathways. Specifically, derivatives of this scaffold have been explored for their potential in treating neurological disorders, infectious diseases, and cancer. The introduction of a chloro substituent at the 2-position of the benzene ring further enhances the electrophilicity of the molecule, facilitating nucleophilic substitution reactions that can be exploited in medicinal chemistry.

The sulfonamide functional group is another key feature of this compound, known for its ability to improve solubility and binding affinity to biological targets. Sulfonamides have been widely used in the development of antibiotics, diuretics, and anti-inflammatory agents. In the context of this compound, the sulfonamide moiety is linked to a tetrahydroquinoline ring through an amide bond, creating a versatile structure that can be further modified to enhance pharmacological properties. This design allows for fine-tuning of electronic and steric effects, which are critical for achieving high specificity and efficacy.

One of the most compelling aspects of 2-chloro-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide is its potential as a scaffold for developing novel therapeutics. The combination of the tetrahydroquinoline and sulfonamide units provides multiple sites for chemical modification, enabling the creation of libraries of derivatives with tailored biological activities. This flexibility is particularly valuable in drug discovery pipelines where optimizing potency, selectivity, and pharmacokinetic profiles is essential.

Current research in this area has focused on exploring the interactions between this compound and various biological targets. Studies have suggested that the tetrahydroquinoline moiety may interact with enzymes and receptors involved in signal transduction pathways, while the sulfonamide group could modulate protein-protein interactions or ion channel function. These findings are particularly intriguing given the growing interest in targeted therapies that exploit specific molecular interactions to achieve therapeutic effects.

The synthesis of 2-chloro-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide presents an interesting challenge due to its complex structure. However, modern synthetic methodologies have made significant strides in enabling the efficient preparation of such molecules. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been instrumental in constructing the intricate framework of this compound. These advances not only facilitate access to the parent molecule but also open avenues for generating novel derivatives with enhanced properties.

In conclusion, 2-chloro-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide (CAS no 1005293-52-6) represents a significant advancement in medicinal chemistry. Its unique structural features and potential therapeutic applications make it a valuable asset in ongoing efforts to develop new treatments for various diseases. As research continues to uncover new biological targets and synthetic strategies, this compound is poised to play a crucial role in shaping the future of chemical biology and drug discovery.